Cas no 1863227-32-0 (4-Bromo-3-fluorophenyl sulfamate)

• Product Name: 4-Bromo-3-fluorophenyl sulfamate
• CAS No: 1863227-32-0
• MF: C₆H₅BrFNO₃S
• MW: 270.076203107834
• CID: 5820575
• PubChem ID: 131223979
• Update Time: 2025-05-24

4-Bromo-3-fluorophenyl sulfamate Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-fluorophenyl sulfamate
• EN300-1990275
• 1863227-32-0
• 4-Bromo-3-fluorophenyl sulfamate

• Inchi： 1S/C6H5BrFNO3S/c7-5-2-1-4(3-6(5)8)12-13(9,10)11/h1-3H,(H2,9,10,11)
• InChI Key： JCNFYZHBBHPDGD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)OS(N)(=O)=O

Computed Properties

• Exact Mass: 268.91575g/mol
• Monoisotopic Mass: 268.91575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 77.8Ų

Additional information on 4-Bromo-3-fluorophenyl sulfamate

4-Bromo-3-fluorophenyl sulfamate: A Comprehensive Overview

4-Bromo-3-fluorophenyl sulfamate, identified by the CAS number 1863227-32-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure featuring a bromine atom at the para position and a fluorine atom at the meta position on the phenyl ring, has garnered attention due to its potential applications in drug development and material science. Recent advancements in synthetic methodologies and its bioactivity studies have further underscored its importance in contemporary research.

The synthesis of 4-bromo-3-fluorophenyl sulfamate involves a multi-step process that typically begins with the bromination of a fluorinated aromatic compound. The introduction of the sulfamate group is achieved through nucleophilic substitution reactions, often utilizing sulfur-based reagents under controlled conditions. Researchers have explored various catalysts and reaction conditions to optimize yield and purity, reflecting the compound's growing demand in both academic and industrial settings.

Recent studies have highlighted the bioactivity of 4-bromo-3-fluorophenyl sulfamate, particularly in the context of enzyme inhibition and pharmacokinetic profiles. For instance, investigations into its interaction with kinase enzymes have revealed promising inhibitory effects, suggesting potential applications in anticancer therapies. Additionally, its role as a precursor in the synthesis of more complex molecules has been documented, further expanding its utility in medicinal chemistry.

In terms of physical properties, 4-bromo-3-fluorophenyl sulfamate exhibits a melting point of approximately 150°C, with a molecular weight of 296.59 g/mol. Its solubility characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry. These properties are critical for its characterization and quality control in manufacturing processes.

The environmental impact of 4-bromo-3-fluorophenyl sulfamate has also been a subject of recent research. Studies assessing its biodegradation rates and toxicity profiles indicate that it poses minimal risk to aquatic ecosystems under standard usage conditions. This aligns with growing industry trends toward sustainable chemistry practices, ensuring that compounds like this are both effective and environmentally benign.

Looking ahead, the continued exploration of 4-bromo-3-fluorophenyl sulfamate's properties is expected to yield further insights into its potential applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, paving the way for novel therapeutic agents and advanced materials.